Cas no 403672-05-9 (rac-(1R,3S)-3-amino-2,3-dihydro-1H-inden-1-ol)

Technical Introduction: rac-(1R,3S)-3-amino-2,3-dihydro-1H-inden-1-ol is a chiral amino alcohol derivative featuring a fused indane scaffold. Its stereochemistry, with (1R,3S) configuration, makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The compound’s rigid structure and functional groups (amine and hydroxyl) enable its use as a ligand or building block for bioactive molecules, particularly in the development of CNS-targeting drugs or enzyme inhibitors. High enantiomeric purity and stability under standard conditions enhance its utility in research and industrial processes. Its synthetic versatility and potential for derivatization underscore its importance in medicinal chemistry and catalysis.

rac-(1R,3S)-3-amino-2,3-dihydro-1H-inden-1-ol structure

403672-05-9 structure

Product Name:rac-(1R,3S)-3-amino-2,3-dihydro-1H-inden-1-ol

CAS No:403672-05-9

MF:C₉H₁₁NO

MW:149.189742326736

MDL:MFCD30187206

CID:325947

PubChem ID:12013036

Update Time:2025-06-06

rac-(1R,3S)-3-amino-2,3-dihydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

- 1H-Inden-1-ol,3-amino-2,3-dihydro-, (1S,3R)-
- 1H-Inden-1-ol, 3-amino-2,3-dihydro-, (1S,3R)- (9CI)
- rac-(1R,3S)-3-amino-2,3-dihydro-1H-inden-1-ol
- (1S,3R)-3-amino-2,3-dihydro-1h-inden-1-ol
- cis-3-Amino-2,3-dihydro-1H-inden-1-ol
- 403672-03-7
- J-500452
- SCHEMBL5114376
- rac-cis-3-Amino-1-indanol
- 403672-05-9
- EN300-22903658
- MDL： MFCD30187206
- Inchi： 1S/C9H11NO/c10-8-5-9(11)7-4-2-1-3-6(7)8/h1-4,8-9,11H,5,10H2/t8-,9+/m1/s1
- InChI Key： PRVIGUZMXLBANS-BDAKNGLRSA-N
- SMILES： O[C@@H]1C2C=CC=CC=2[C@@H](C1)N

Computed Properties

Exact Mass: 149.084063974g/mol
Monoisotopic Mass: 149.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 46.2Å²

rac-(1R,3S)-3-amino-2,3-dihydro-1H-inden-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-22903658-1g	rac-(1R,3S)-3-amino-2,3-dihydro-1H-inden-1-ol	403672-05-9		1g	$914.0	2023-09-15
Enamine	EN300-22903658-5g	rac-(1R,3S)-3-amino-2,3-dihydro-1H-inden-1-ol	403672-05-9		5g	$2650.0	2023-09-15
Enamine	EN300-22903658-10g	rac-(1R,3S)-3-amino-2,3-dihydro-1H-inden-1-ol	403672-05-9		10g	$3929.0	2023-09-15
Enamine	EN300-22903658-0.05g	rac-(1R,3S)-3-amino-2,3-dihydro-1H-inden-1-ol	403672-05-9	95%	0.05g	$212.0	2024-06-20
Enamine	EN300-22903658-0.1g	rac-(1R,3S)-3-amino-2,3-dihydro-1H-inden-1-ol	403672-05-9	95%	0.1g	$317.0	2024-06-20
Enamine	EN300-22903658-0.25g	rac-(1R,3S)-3-amino-2,3-dihydro-1H-inden-1-ol	403672-05-9	95%	0.25g	$452.0	2024-06-20
Enamine	EN300-22903658-0.5g	rac-(1R,3S)-3-amino-2,3-dihydro-1H-inden-1-ol	403672-05-9	95%	0.5g	$713.0	2024-06-20
Enamine	EN300-22903658-1.0g	rac-(1R,3S)-3-amino-2,3-dihydro-1H-inden-1-ol	403672-05-9	95%	1.0g	$914.0	2024-06-20
Enamine	EN300-22903658-2.5g	rac-(1R,3S)-3-amino-2,3-dihydro-1H-inden-1-ol	403672-05-9	95%	2.5g	$1791.0	2024-06-20
Enamine	EN300-22903658-5.0g	rac-(1R,3S)-3-amino-2,3-dihydro-1H-inden-1-ol	403672-05-9	95%	5.0g	$2650.0	2024-06-20